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Compound of Interest

Compound Name: Antimony Trisulfide

Cat. No.: B7820761

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, inmediate safety and
logistical information for the use of Antimony Trisulfide (Sb2Ss), ensuring the well-being of
laboratory personnel and the integrity of your research.

Immediate Safety and Hazard Information

Antimony Trisulfide presents several potential hazards that necessitate careful handling and
the use of appropriate personal protective equipment (PPE). Principal routes of exposure
include inhalation, skin contact, and eye contact.[1][2] Inhalation of dust can irritate the
respiratory system, and prolonged exposure may lead to more severe health issues.[1][3]
Direct contact with the skin and eyes can cause irritation.[1][2]

In case of exposure, follow these first-aid measures immediately:

After inhalation: Move the affected person to fresh air. If they feel unwell, seek medical
attention.[4]

After skin contact: Wash the affected area with water and remove contaminated clothing.[4]

After eye contact: Flush the eyes thoroughly with water, including under the eyelids.[4]

After ingestion: Rinse the mouth with water and seek medical attention if the person feels
unwell.[4]
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Operational Plan: Safe Handling and Storage

A systematic approach to handling and storing Antimony Trisulfide is crucial to minimize risk.

Engineering Controls

» Ventilation: Always handle Antimony Trisulfide in a well-ventilated area. A local dust
collection system or a fume hood should be used where dust generation is possible.[4][5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Antimony Trisulfide:

Respiratory Protection: A dust protective mask is necessary to avoid inhalation of airborne
particles.[4]

Hand Protection: Wear protective gloves suitable for chemical handling.[3]

Eye Protection: Use safety glasses or goggles to protect against dust particles.[3]

Skin and Body Protection: Wear protective clothing, such as a lab coat and, if necessary,
protective high boots.[4]

Handling Procedures

o Read all safety precautions: Before beginning work, ensure you have read and understood
all safety information.[4]

o Wear appropriate PPE: Don the required respiratory, hand, eye, and body protection.
e Avoid dust formation: Handle the material carefully to prevent the generation of dust.[3][4]
e Prevent contact: Avoid direct contact with the skin, eyes, and clothing.[4]

» No eating, drinking, or smoking: These activities are strictly prohibited in the handling area.

[3]

e Wash hands thoroughly: After handling, wash hands and other exposed skin.
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Storage Procedures

o Container: Store in a tightly sealed, original container in a dry, well-ventilated area with low
humidity.[4]

e Incompatible Materials: Keep away from halogen compounds and strong acids/bases.[4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety data for Antimony
Trisulfide.

Parameter Value Reference

Occupational Exposure Limits

NIOSH REL (TWA) 0.5 mg/m3 (as Sh) [4]
OSHA PEL (TWA) 0.5 mg/m3 (as Sb) [4]
ACGIH TLV (TWA) 0.5 mg/m? (as Sb) [4]

Physical and Chemical

Properties

Melting Point 506°C [4]
Boiling Point >600°C [4]
Solubility in Water 0.0001759/100cc (18°C) [4]
Relative Density 4.562 g/cm3 [4]

Disposal Plan: Waste Management and Spill
Cleanup

Proper disposal of Antimony Trisulfide and the management of spills are critical for
environmental protection and laboratory safety. Antimony Trisulfide is classified as a heavy
metal waste and must be disposed of as hazardous waste.[6][7]
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Waste Disposal Procedure

o Collection: Collect waste Antimony Trisulfide and any contaminated materials (e.g., gloves,
wipes) in a designated, properly labeled, and sealed hazardous waste container.[5]

o Labeling: Clearly label the container as "Hazardous Waste" and specify the contents
("Antimony Trisulfide").

o Storage: Store the waste container in a designated hazardous waste accumulation area,
following all institutional and local regulations.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste management
company. Do not dispose of Antimony Trisulfide down the drain or in regular trash.[5]

Spill Cleanup Procedure

In the event of a spill, follow these steps:

Evacuate and Secure: Evacuate the immediate area and prevent unauthorized personnel
from entering.

o Ventilate: If it is safe to do so, increase ventilation in the area.

o Wear PPE: Before cleaning the spill, don the appropriate PPE, including respiratory
protection.

o Contain the Spill: For solid spills, carefully sweep or vacuum the material to avoid creating
dust.[3] Use a vacuum cleaner equipped with a HEPA filter.

o Collect Waste: Place the spilled material and all contaminated cleaning supplies into a
labeled hazardous waste container.

o Decontaminate: Clean the spill area with soap and water.

o Dispose of Waste: Dispose of the cleanup materials as hazardous waste.

Safety and Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling and disposal of
Antimony Trisulfide.
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Caption: Workflow for Safe Handling of Antimony Trisulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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